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Introduction

Lyso-dihydrosphingomyelin (d18:0), also known as sphinganylphosphorylcholine, is a
deacylated form of dihydrosphingomyelin. While lyso-sphingomyelin (d18:1) is a well-
established biomarker for Niemann-Pick disease types A/B and C, the role and clinical utility of
lyso-dihydrosphingomyelin are still under investigation.[1] The analysis of this and other
lysosphingolipids in dried blood spots (DBS) offers a minimally invasive and convenient method
for sample collection and shipment, making it ideal for newborn screening and patient
monitoring.[2][3][4]

This document provides a detailed protocol for the extraction and quantification of lyso-
dihydrosphingomyelin from dried blood spots using liquid chromatography-tandem mass
spectrometry (LC-MS/MS).

Biochemical Pathway and Clinical Significance

Lyso-dihydrosphingomyelin is formed from dihydrosphingomyelin through the action of a
sphingomyelin deacylase. In lysosomal storage disorders such as Niemann-Pick disease, the
deficiency of acid sphingomyelinase leads to the accumulation of sphingomyelin and its
deacylated metabolite, lyso-sphingomyelin.[5] While lyso-sphingomyelin is the primary
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biomarker, altered metabolism may also affect the levels of related sphingolipids like lyso-
dihydrosphingomyelin. Monitoring a panel of such biomarkers could provide a more
comprehensive understanding of the disease pathophysiology.
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Biochemical pathway of Lyso-dihydrosphingomyelin formation.

Experimental Protocol

This protocol is adapted from established methods for the analysis of lysosphingolipids from
dried blood spots.[2][3][4][6]

Materials and Reagents

» Dried blood spot collection cards (e.g., Whatman 903)
e Lyso-dihydrosphingomyelin (d18:0) analytical standard

 Isotopically labeled internal standard (e.g., Lyso-sphingomyelin-d7, as a close structural
analog)

¢ Methanol (LC-MS grade)

o Acetonitrile (LC-MS grade)
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o Water (LC-MS grade)

e Formic acid (LC-MS grade)
o 96-well microtiter plates

e DBS puncher (3.2 mm)

» Plate shaker

o Centrifuge for microtiter plates

Sample Preparation: Extraction from Dried Blood Spots

e Punching: Punch a 3.2 mm disc from the center of the dried blood spot into a well of a 96-
well microtiter plate.

o Extraction Solution Preparation: Prepare an extraction solution of methanol:acetonitrile:water
(80:15:5, v/v/v) containing the internal standard at a suitable concentration (e.g., 50 ng/mL of
Lyso-sphingomyelin-d7).

o Extraction: Add 100 pL of the extraction solution to each well containing a DBS punch.

 Incubation and Shaking: Seal the plate and incubate at room temperature for 30 minutes
with constant shaking (e.g., 750 rpm).

o Centrifugation: Centrifuge the plate at 3000 x g for 10 minutes to pellet the paper disc and
any precipitated proteins.

e Supernatant Transfer: Carefully transfer the supernatant to a new 96-well plate for LC-
MS/MS analysis.

Sample Preparation

Addition of Extraction Solvent ; . . . .
( ) > (MeOH:ACN:H20 with IS) ] - ('”CUba“O” & Shak'“g) '( ce"‘”fUQa“O”)_’( )“’(‘-C-MS/MS AnaWSIS)
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Experimental workflow for Lyso-dihydrosphingomyelin extraction.

LC-MS/MS Analysis

e LC System: UHPLC system

e Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 um)
» Mobile Phase A: Water with 0.1% formic acid

» Mobile Phase B: Acetonitrile with 0.1% formic acid

o Gradient: A suitable gradient to separate Lyso-dihydrosphingomyelin from other
lysosphingolipids. For example:

o 0-1 min: 30% B

1-5 min: 30-95% B

[¢]

5-6 min: 95% B

[e]

6-6.1 min: 95-30% B

[e]

6.1-8 min: 30% B

o

e Flow Rate: 0.4 mL/min

e Injection Volume: 5 uL

e Mass Spectrometer: Triple quadrupole mass spectrometer
 |lonization Mode: Positive Electrospray lonization (ESI+)
 MRM Transitions:

o Lyso-dihydrosphingomyelin (d18:0):
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» Precursor ion (Q1): m/z 467.36 (corresponding to [M+H]*, with an exact mass of
466.353559)[7][8]

» Product ion (Q3): m/z 184.07 (corresponding to the phosphocholine headgroup)

o Internal Standard (Lyso-sphingomyelin-d7):
= Precursorion (Q1): m/z 472.4

= Production (Q3): m/z 184.1

Data Presentation

Currently, there is a lack of established reference ranges for Lyso-dihydrosphingomyelin in
dried blood spots. However, for the closely related and clinically significant biomarker, lyso-
sphingomyelin, extensive data is available. The following table summarizes typical
concentrations of lyso-sphingomyelin in DBS for healthy controls and patients with Niemann-
Pick disease type B. Laboratories should establish their own reference ranges for Lyso-
dihydrosphingomyelin.

. Mean
. Concentration .
Analyte Population Concentration
Range (nmol/L)

(nmollL)
Lyso-sphingomyelin Healthy Controls 28-114 60
. ) Niemann-Pick Type B
Lyso-sphingomyelin 277 - 3356 897

Patients

Data adapted from a study on lyso-sphingomyelin in DBS.[9][10]

Conclusion

The presented protocol provides a robust and sensitive method for the quantification of Lyso-
dihydrosphingomyelin in dried blood spots. This methodology can be a valuable tool for
researchers and clinicians investigating the role of this and other lysosphingolipids in Niemann-
Pick disease and other related disorders. Further studies are warranted to establish the clinical
utility and reference ranges for Lyso-dihydrosphingomyelin in a larger population.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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